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Spectroscopic Data for Chloroquine N-oxide
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Compound Focus: Chloroquine N-oxide

CAS No.: 68121-48-2

Cat. No.: S912067

The following table summarizes the key data from the study that identified and characterized Chloroquine

N-oxide as the major oxidative degradation product of Chloroquine (CQ) [1].

Data Type Key Findings and Characteristics
General Major oxidative degradation product of Chloroquine (CQ). Structure confirmed as
Identification N-oxide at the tertiary amine nitrogen of the side chain, not at the pyridine

nitrogen [1].

Synthesis & Pure impurity isolated via column chromatography. An efficient synthetic method
Isolation was developed without need for further chromatographic purification [1].

uv Data was collected, but specific values (A\_max, absorbance) were not detailed in
Spectroscopy the available abstract [1].

FT-IR Data was collected, but specific peaks and assignments were not detailed in the
Spectroscopy available abstract [1].

NMR Structure elucidated using 1H NMR, 13C NMR, and 2D NMR (HSQC). Spectral
Spectroscopy data of the isolated degradation product matched the synthesized compound [1].
Mass Mass spectral data was obtained and used to confirm the structure [1].
Spectrometry
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Detailed Experimental Protocols

The research paper outlines the core methodologies used for the forced degradation and analysis of

Chloroquine N-oxide [1].

¢ Forced Degradation Study: Chloroquine was subjected to oxidative stress conditions. The
resulting degradation profile was studied, revealing one major degradation product (Chloroquine N-
oxide) along with several minor ones [1].

e HPLC Analysis for Detection & Isolation: The major unknown degradation product was identified
using HPLC. The pure impurity was then isolated from the mixture using column chromatography
[1].

e Structure Elucidation: The structure of the isolated compound was confirmed using a combination
of spectroscopic techniques:

o UV and FT-IR

Multinuclear NMR (*H, 3C, and 2D HSQC)

Mass Spectrometry

The data from the isolated product coincided with the spectral data from the synthetically

produced Chloroquine N-oxide, providing definitive confirmation [1].

¢ Synthetic Pathway: The study developed an efficient and simple synthetic approach for
Chloroquine N-oxide. A key advantage was the use of a work-up procedure that did not require

[¢]

[e]

[e]

chromatography techniques for further purification [1].

Experimental Workflow and Degradation Pathway

The diagram below illustrates the logical workflow for the identification and synthesis of Chloroquine N-

oxide, as described in the experimental protocols.
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Experimental workflow for Chloroquine N-oxide identification and synthesis.

Further Research and Limitations

The provided data from the 2013 study is a robust starting point [1]. A related study on the anti-malarial drug
piperaquine also identified a "piperaquine oxygenate with a piperazine ring of nitrogen oxide" as an
oxidation product, reinforcing that N-oxide formation is a relevant degradation pathway for this drug class

[2].

e Acquiring Full Data: To obtain the complete set of quantitative spectroscopic values (e.g., specific
chemical shifts, IR frequencies, and mass fragments), | recommend accessing the full text of the
2013 paper (DOI: 10.1016/j.jpba.2013.04.004) [1].

e Literature Search: Subsequent studies may have built upon this work. You can search specialized
scientific databases using the keywords "Chloroquine N-oxide" and filter for papers published after
2013 to find any additional characterization data or further applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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